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Compound of Interest

Compound Name: 3-Chloroalanine

Cat. No.: B1265362 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the safety and handling

precautions for 3-Chloroalanine (CAS: 2731-73-9), a non-proteinogenic amino acid utilized in

various research and development applications. This document consolidates available safety

data to offer clear, actionable guidance for laboratory personnel. It outlines potential hazards,

recommended personal protective equipment (PPE), first aid procedures, and protocols for

storage, handling, and disposal. The information herein is intended to supplement, not replace,

institutional safety protocols and Safety Data Sheets (SDS).

Hazard Identification and Classification
3-Chloro-L-alanine is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are associated with irritation to the skin and eyes.[1] While comprehensive toxicological data is

not fully available, the existing classifications warrant careful handling and adherence to safety

protocols.

GHS Classification:[1]

Skin Irritation: Category 2[1]
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Eye Irritation: Category 2A[1]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)[1]

Signal Word: Warning[1]

Hazard Statements:[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements:[1]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

P264: Wash skin thoroughly after handling.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

P332+P313: If skin irritation occurs: Get medical advice/attention.[1]

P337+P313: If eye irritation persists: Get medical advice/attention.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-Chloro-L-alanine is provided in the

table below. This information is essential for safe handling and storage.
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Property Value Reference

CAS Number 2731-73-9 [2]

Molecular Formula C₃H₆ClNO₂

Molecular Weight 123.54 g/mol

Appearance White to off-white solid/powder [2]

Melting Point 156-157 °C [2]

Boiling Point 243.6 °C at 760 mmHg [2]

Flash Point 101.1 °C [2]

Solubility
Slightly soluble in DMSO and

water.
[2]

Storage Temperature Store at 0°C

Toxicological Information
Quantitative toxicological data, such as LD50 (median lethal dose) and LC50 (median lethal

concentration) values for oral, dermal, and inhalation routes, are not available in the reviewed

literature. Similarly, specific data on carcinogenicity, mutagenicity, and reproductive toxicity are

not listed. Due to the lack of comprehensive data, it is prudent to handle 3-Chloroalanine with

a high degree of caution, assuming it may be harmful if swallowed, inhaled, or absorbed

through the skin.

Handling and Storage Protocols
Proper handling and storage procedures are critical to minimize exposure and ensure the

stability of 3-Chloroalanine.

Engineering Controls
Work should be conducted in a well-ventilated area.[2]

A chemical fume hood is recommended for procedures that may generate dust or aerosols.

[3][4]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the last line of defense against exposure. The following PPE

is mandatory when handling 3-Chloroalanine:

PPE Component Specification Rationale

Eye Protection
Tightly fitting safety goggles or

a face shield.

Protects against splashes and

airborne particles causing

serious eye irritation.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact and

irritation.

Body Protection
A fully buttoned laboratory

coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH/MSHA-approved

respirator should be used if

engineering controls are

insufficient to maintain airborne

concentrations below exposure

limits or if irritation is

experienced.

Prevents respiratory tract

irritation from dust or aerosols.

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.

Do not breathe dust.

Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke in laboratory areas.[4]

Storage Conditions
Store in a tightly closed container.

Keep in a cool, dry place.
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Store away from incompatible materials such as strong oxidizing agents.[3][4]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Inhalation
Remove the individual to fresh air immediately.[2]

If breathing is difficult, administer oxygen.[2]

If breathing has stopped, provide artificial respiration. Do not use mouth-to-mouth

resuscitation if the substance was ingested or inhaled.[2]

Seek immediate medical attention.

Skin Contact
Immediately remove all contaminated clothing.[2]

Flush the affected skin with plenty of soap and water for at least 15 minutes.[2]

If skin irritation occurs, seek medical attention.

Eye Contact
Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses, if present and easy to do. Continue rinsing.

Seek immediate medical attention.

Ingestion
Do NOT induce vomiting.

Rinse the mouth with water.
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Never give anything by mouth to an unconscious person.

Seek immediate medical attention.

Exposure Event

Initial Assessment

Inhalation

Skin Contact

Eye Contact Ingestion

Medical Attention

Exposure to 3-Chloroalanine Occurs

Assess Route of Exposure

Move to Fresh Air

Inhalation

Remove Contaminated Clothing

Skin

Flush Eyes with Water (15 min)

Eye

Rinse Mouth with Water

Ingestion

Breathing Difficult?

Administer Oxygen

Yes

Not Breathing?

No

Seek Immediate Medical Attention

Artificial Respiration
(No Mouth-to-Mouth)

Yes

No Wash with Soap & Water (15 min)

Remove Contact Lenses Do NOT Induce Vomiting

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: First aid workflow for 3-Chloroalanine exposure.

Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.

Specific Hazards: Thermal decomposition may produce hazardous gases, including carbon

monoxide, carbon dioxide, nitrogen oxides (NOx), and hydrogen chloride gas.[3][4]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
Personal Precautions:

Evacuate personnel to a safe area.

Ensure adequate ventilation.

Wear appropriate personal protective equipment (as outlined in Section 4.2).

Avoid dust formation.

Environmental Precautions:

Prevent the substance from entering drains, surface water, or groundwater.

Methods for Cleaning Up:

For small spills, carefully sweep or vacuum up the material and place it into a suitable,

labeled disposal container.

Avoid raising dust.
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Clean the spill area thoroughly with soap and water.

Disposal Considerations
All waste disposal practices must comply with federal, state, and local regulations.

Product Disposal: Unused or waste 3-Chloroalanine should be disposed of as chemical

waste. This may involve sending it to a licensed chemical destruction facility.

Contaminated Packaging: Empty containers should be triple-rinsed with an appropriate

solvent and disposed of in accordance with institutional guidelines. Do not reuse empty

containers.

Conclusion
3-Chloroalanine presents moderate hazards, primarily as a skin, eye, and respiratory irritant.

While comprehensive toxicological data is limited, a conservative and cautious approach to

handling is essential. Strict adherence to the engineering controls, personal protective

equipment guidelines, and handling protocols outlined in this guide will significantly mitigate the

risks associated with its use in a research and development setting. Always consult your

institution's specific safety protocols and the most recent Safety Data Sheet before working

with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Chloroalanine: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265362#3-chloroalanine-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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